Cas no 31163-67-4 (1H-Indazole, 3,7-dinitro-)

• Product Name: 1H-Indazole, 3,7-dinitro-
• CAS No: 31163-67-4
• MF: C₇H₄N₄O₄
• MW: 208.131060600281
• CID: 1445478
• PubChem ID: 135923135
• Update Time: 2025-04-20

1H-Indazole, 3,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3,7-dinitro-
• 3,7-dinitro-1H-indazole
• 31163-67-4
• CHEMBL1762738
• DTXSID10514249

• Inchi： 1S/C7H4N4O4/c12-10(13)5-3-1-2-4-6(5)8-9-7(4)11(14)15/h1-3H,(H,8,9)
• InChI Key： PGUNZLWSPXJVBG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C2C=CC=C(C2=NN1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 208.02332
• Monoisotopic Mass: 208.02325462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 114.96